Cas no 2195951-06-3 (N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide)

• Product Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide
• CAS No: 2195951-06-3
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 5338118
• Update Time: 2025-05-28

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-((6-cyclopropylpyrimidin-4-yl)methyl)-4-methoxybenzamide
• N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide

• Inchi： 1S/C16H17N3O2/c1-21-14-6-4-12(5-7-14)16(20)17-9-13-8-15(11-2-3-11)19-10-18-13/h4-8,10-11H,2-3,9H2,1H3,(H,17,20)
• InChI Key： RJURIHSELVZAQZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)NCC1=CC(C2CC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 1.6
• Topological Polar Surface Area: 64.099

Additional information on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide

Research Briefing on N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide (CAS: 2195951-06-3)

N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide (CAS: 2195951-06-3) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and benzamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense research interest.

The synthesis and structural characterization of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide have been detailed in several recent publications. The compound's molecular structure, featuring a cyclopropyl-substituted pyrimidine core and a methoxybenzamide moiety, suggests its potential as a versatile scaffold for drug development. Computational modeling and X-ray crystallography studies have provided insights into its binding affinity and interaction with target proteins, particularly those involved in inflammatory and oncogenic pathways.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, research has highlighted its role as a selective inhibitor of certain kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are critical in cell cycle regulation and cancer progression. Additionally, its ability to disrupt PPIs involved in inflammatory responses has positioned it as a potential candidate for treating autoimmune diseases and chronic inflammation.

Pharmacokinetic and toxicological evaluations of N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide have also been conducted to assess its suitability for clinical development. Preliminary data indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with minimal off-target effects. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity in long-term use.

In conclusion, N-[(6-cyclopropylpyrimidin-4-yl)methyl]-4-methoxybenzamide represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in preclinical and clinical settings.